Cas no 35289-72-6 (2-Propenoic acid,1,1'-(1,3-phenylene) ester)

• Product Name: 2-Propenoic acid,1,1'-(1,3-phenylene) ester
• CAS No: 35289-72-6
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 304943
• PubChem ID: 9877821
• Update Time: 2025-04-19

2-Propenoic acid,1,1'-(1,3-phenylene) ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-(1,3-phenylene) ester
• (3-prop-2-enoyloxyphenyl) prop-2-enoate
• 1,3-Bisacryloyloxybenzol
• 1,3-PHENYLENE DIACRYLATE
• m-Phenylene diacrylate
• 35289-72-6
• DTXSID20432203
• 1,3-Benzenediol, O,O'-diacryloyl-
• 2-Propenoic acid,1,1'-(1,3-phenylene)ester
• YLCILCNDLBSOIO-UHFFFAOYSA-N
• 1,3-PHENYLENEDIACRYLATE
• SCHEMBL421454

• Inchi： 1S/C12H10O4/c1-3-11(13)15-9-6-5-7-10(8-9)16-12(14)4-2/h3-8H,1-2H2
• InChI Key： YLCILCNDLBSOIO-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1C=CC=C(C=1)OC(C=C)=O

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.86940